(1R)-2-(methylamino)-1-phenyl-1-propanol
Overview
Description
(1R)-2-(methylamino)-1-phenyl-1-propanol is an alkylbenzene.
Scientific Research Applications
Antiviral Research
- Synthesis and Antiviral Effects : Compounds similar to (1R)-2-(methylamino)-1-phenyl-1-propanol were synthesized and found to have antiviral activities, particularly against influenza A virus and Japanese B encephalitis virus (Takada & Toyoshima, 1960).
Chemical Synthesis and Characterization
- Ammonolysis of Epoxy Compounds : The process of ammonolysis involving 1-phenyl-1-amino-2, 3-propanediol (a related compound) was studied for synthetic applications (SuamiTetsuo, UchidaIchiro, & UmezawaSumio, 1956).
- X-ray Structures and Computational Studies : X-ray structural and computational analyses of cathinones including compounds similar to this compound have been conducted (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).
Enzymatic and Medicinal Chemistry
- Enzymatic Production of Chiral Alcohols : The enzymatic synthesis of this compound derivatives has been investigated for applications in producing chiral intermediates for pharmaceuticals (Choi, Choi, Kim, Uhm, & Kim, 2010).
- Synthesis and Characterization of Stereoisomers : The synthesis and structural characterization of stereoisomers of molecules similar to this compound have been explored for potential use in medicinal chemistry (Bugno et al., 1997).
Pharmaceutical Applications
- Neuroprotective Properties : Studies on compounds structurally related to this compound have shown potential as neuroprotectants by acting as N-methyl-D-aspartate (NMDA) antagonists (Chenard et al., 1995).
Material Science and Physics
- High-Pressure Molecular Dynamics : High-pressure measurements have been used to discern properties of monohydroxy alcohols with a phenyl group, relevant to understanding the molecular dynamics of compounds like this compound (Kołodziej et al., 2020).
Radiopharmacology
- Radiation Sterilization Studies : Research has been conducted on the effects of ionizing radiation on ephedrine, a compound structurally similar to this compound, for sterilization purposes (Dettlaff et al., 2008).
Properties
Molecular Formula |
C10H15NO |
---|---|
Molecular Weight |
165.23 g/mol |
IUPAC Name |
(1R)-2-(methylamino)-1-phenylpropan-1-ol |
InChI |
InChI=1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3/t8?,10-/m0/s1 |
InChI Key |
KWGRBVOPPLSCSI-HTLJXXAVSA-N |
Isomeric SMILES |
CC([C@@H](C1=CC=CC=C1)O)NC |
SMILES |
CC(C(C1=CC=CC=C1)O)NC |
Canonical SMILES |
CC(C(C1=CC=CC=C1)O)NC |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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